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Compound of Interest

Compound Name: 4-Fluoro-2-methoxyphenol

Cat. No.: B1225191

This guide provides a detailed overview of 4-Fluoro-2-methoxyphenol, a fluorinated aromatic
compound of interest in synthetic chemistry and drug discovery. It covers its chemical structure,
molecular properties, and relevant experimental protocols.

Chemical Structure and Properties

4-Fluoro-2-methoxyphenol, also known as 4-fluoroguaiacol, is a substituted phenol with the
chemical formula C7H7FO2.[1][2][3] Its structure consists of a benzene ring substituted with a
fluorine atom, a hydroxyl group, and a methoxy group. The IUPAC name for this compound is
4-fluoro-2-methoxyphenol.[1][3][4]

The key quantitative data for this compound are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1225191?utm_src=pdf-interest
https://www.benchchem.com/product/b1225191?utm_src=pdf-body
https://www.benchchem.com/product/b1225191?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoroguaiacol
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6392398.htm
https://www.fishersci.co.uk/shop/products/4-fluoro-2-methoxyphenol-97-thermo-scientific-6/11374729
https://www.benchchem.com/product/b1225191?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoroguaiacol
https://www.fishersci.co.uk/shop/products/4-fluoro-2-methoxyphenol-97-thermo-scientific-6/11374729
https://www.thermofisher.com/order/catalog/product/B22211.14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 142.13 g/mol [11121131[5]
CAS Number 450-93-1 [21[31[5]
Molecular Formula C7H7FO2 [1112][3]

Density 1.247 g/mL at 25 °C (lit.) [2][5]
Boiling Point 195 °C (lit.) [2][3]I5]
Flash Point 101.6 °C - closed cup [5]1[6]

Refractive Index

n20/D 1.517 (lit.)

[2][5]

SMILES

COclcc(F)ceclOo

[4]115]

InChl Key

OULGLTLTWBZBLO-
UHFFFAOYSA-N

[11(3]1[5]

Experimental Protocols

While specific experimental protocols for signaling pathways involving 4-Fluoro-2-

methoxyphenol are not readily available, protocols for its synthesis and the synthesis of

related compounds provide valuable insights for researchers.

Synthesis of 4-Fluoro-2-methoxyaniline

A process for the preparation of 4-fluoro-2-methoxyaniline from 4-fluoro-2-methoxy-1-

nitrobenzene has been described.[7] This reaction typically involves the reduction of the nitro

group. In one documented procedure, 4-fluoro-2-methoxy-1-nitrobenzene is hydrogenated in

methanol using a Raney Nickel catalyst under a hydrogen atmosphere in an autoclave.[7] The

reaction progress is monitored, and upon completion, the catalyst is filtered off, and the solvent

is removed to yield 4-fluoro-2-methoxyaniline.

Synthesis of N-(4-fluoro-2-methoxyphenyl)acetamide

The acetylation of 4-fluoro-2-methoxyaniline provides N-(4-fluoro-2-methoxyphenyl)acetamide.

[7] In a typical procedure, 4-fluoro-2-methoxyaniline is dissolved in acetic acid.[7] Acetic

anhydride is then added slowly to the solution. The reaction mixture is heated to drive the
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reaction to completion.[7] After cooling, the product can be isolated by precipitation in water
and subsequent filtration.[7]

Applications in Synthesis

4-Fluoro-2-methoxyphenol serves as a precursor in the synthesis of various molecules. For
instance, it can be used to synthesize 4-halo-masked o-benzoquinones (MOBs) and fluorinated
masked o-benzoquinones.[2][5] It is also a starting material for the preparation of poly(4-fluoro-
2-methoxyphenol).[2][5] Furthermore, derivatives of this compound, such as 4-fluoro-2-
methoxy-5-nitroaniline, are key starting materials in the synthesis of kinase inhibitors like
Osimertinib.[7]

Visualizing a Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of a
derivative from 4-Fluoro-2-methoxyphenol, based on common organic chemistry laboratory
procedures.

Reaction: Work-up: Purification: Analysis:
- Stirring - Quenching i -NMR Final Product:
- Temperature Control - Extraction Column Chromatography - Mass Spectrometry Pure Derivative

- Inert Atmosphere - Washing - Recrystallization -TLC

Start:
4-Fluoro-2-methoxyphenol %
+ Reagents

Click to download full resolution via product page

A generalized workflow for chemical synthesis and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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